Cas no 899989-35-6 (2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-nitrophenyl)acetamide)

• Product Name: 2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-nitrophenyl)acetamide
• CAS No: 899989-35-6
• MF: C₁₆H₁₂N₄O₅
• MW: 340.290283203125
• CID: 5492154
• Update Time: 2025-05-20

2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]-N-(2-nitrophenyl)acetamide
• 2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-nitrophenyl)acetamide

• Inchi： 1S/C16H12N4O5/c21-15(17-11-4-1-2-5-13(11)20(23)24)10-19-16(22)8-7-12(18-19)14-6-3-9-25-14/h1-9H,10H2,(H,17,21)
• InChI Key： GPRZSUQARQGCAF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1[N+]([O-])=O)(=O)CN1N=C(C2=CC=CO2)C=CC1=O

Additional information on 2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-nitrophenyl)acetamide

Professional Introduction to Compound with CAS No. 899989-35-6 and Product Name: 2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-nitrophenyl)acetamide

The compound with the CAS number 899989-35-6 and the product name 2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-nitrophenyl)acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

At the core of this compound's structure lies a pyridazine core, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The presence of this core is particularly noteworthy, as pyridazines have been extensively studied for their role in various biological processes. The furan moiety at the 2-3 position introduces additional functional groups that can interact with biological targets in unique ways, enhancing the compound's potential as a pharmacophore.

The acetamide group at the N position further modifies the molecule's chemical properties, making it amenable to further derivatization and optimization. This structural feature is particularly important in drug design, as it can influence both the solubility and metabolic stability of the compound. The nitrophenyl substituent at the terminal position adds another layer of complexity, potentially influencing electronic properties and reactivity.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of such compounds with greater accuracy. Studies using molecular docking simulations have suggested that this compound may interact with several key enzymes and receptors involved in inflammatory pathways. This aligns with current research trends that focus on developing novel anti-inflammatory agents.

In particular, the pyridazine-furan hybrid structure has shown promise in preliminary screenings for anti-cancer properties. Researchers have identified that this class of compounds can inhibit the activity of kinases, which are enzymes critical for cell proliferation and survival. The specific arrangement of atoms in 2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-nitrophenyl)acetamide may provide a unique binding profile that could lead to selective inhibition of target kinases without affecting other enzymes.

Moreover, the nitrophenyl group has been implicated in enhancing bioavailability through its ability to improve lipophilicity while maintaining water solubility. This balance is crucial for drug development, as it ensures that the compound can be effectively absorbed and distributed throughout the body. The nitro group also offers potential for further chemical modification, allowing for fine-tuning of pharmacokinetic properties.

Current research is exploring synthetic pathways to optimize the production of this compound. Advances in green chemistry have led to more sustainable methods for synthesizing heterocyclic compounds, reducing waste and improving yield. These methods are particularly important as demand for high-purity compounds increases in pharmaceutical applications.

The biological activity of this compound has been preliminarily assessed using cell-based assays. Initial results suggest that it exhibits moderate potency against certain inflammatory markers, making it a promising candidate for further development into an anti-inflammatory therapeutic agent. However, further studies are needed to fully characterize its mechanism of action and assess its safety profile.

One of the most exciting aspects of this research is its potential to contribute to personalized medicine. By understanding how individual patients respond to different chemical structures, researchers can develop more targeted therapies tailored to specific genetic profiles or disease states. The structural diversity offered by compounds like 2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-nitrophenyl)acetamide provides a rich foundation for such personalized approaches.

In conclusion, the compound with CAS No. 899989-35-6 represents a significant step forward in pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, we can expect to see continued innovation in drug discovery and development.